1-[4-(4-ethyl-1-piperazinyl)-5-fluoro-2-methylphenyl]-1-propanone

• IUPAC Name: 1-[4-(4-ethylpiperazin-1-yl)-5-fluoro-2-methylphenyl]propan-1-one
• InChI: InChI=1S/C16H23FN2O/c1-4-16(20)13-11-14(17)15(10-12(13)3)19-8-6-18(5-2)7-9-19/h10-11H,4-9H2,1-3H3
• InChI Key: BCAAKVGFAMJCRJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=C(C=C1C)N2CCN(CC2)CC)F
• Molecular Formula: C16H23FN2O
• Molecular Weight: 278.36 g/mol

Description

1-[4-(4-ethyl-1-piperazinyl)-5-fluoro-2-methylphenyl]-1-propanone, also known as EFMP or 5F-EMB-PINACA, is a synthetic cannabinoid that has gained attention in the scientific community in recent years. It belongs to the class of indazole-based cannabinoids and is structurally similar to other synthetic cannabinoids like JWH-018 and AM-2201. EFMP has been found to have a high affinity for the cannabinoid receptors CB1 and CB2, making it a potent psychoactive substance.

Mechanism of Action

1-[4-(4-ethyl-1-piperazinyl)-5-fluoro-2-methylphenyl]-1-propanone binds to the CB1 and CB2 receptors in the brain and peripheral tissues, leading to a range of physiological and biochemical effects. Activation of the CB1 receptor leads to the release of neurotransmitters like dopamine and serotonin, which are responsible for the pleasurable effects of cannabinoids. 1-[4-(4-ethyl-1-piperazinyl)-5-fluoro-2-methylphenyl]-1-propanone has also been found to have an inhibitory effect on the release of GABA, a neurotransmitter that is responsible for regulating anxiety and stress.
Biochemical and Physiological Effects
1-[4-(4-ethyl-1-piperazinyl)-5-fluoro-2-methylphenyl]-1-propanone has been shown to have a range of biochemical and physiological effects on the human body. It has been found to have a high affinity for the CB1 and CB2 receptors, leading to the release of neurotransmitters like dopamine and serotonin. 1-[4-(4-ethyl-1-piperazinyl)-5-fluoro-2-methylphenyl]-1-propanone has also been found to have an inhibitory effect on the release of GABA, which can lead to increased anxiety and stress.

Advantages and Limitations for Lab Experiments

1-[4-(4-ethyl-1-piperazinyl)-5-fluoro-2-methylphenyl]-1-propanone has several advantages for use in lab experiments. It has a high affinity for the CB1 and CB2 receptors, making it a potent psychoactive substance. 1-[4-(4-ethyl-1-piperazinyl)-5-fluoro-2-methylphenyl]-1-propanone has also been found to have a long half-life, which allows for extended periods of experimentation. However, 1-[4-(4-ethyl-1-piperazinyl)-5-fluoro-2-methylphenyl]-1-propanone has several limitations, including its high potency and potential for adverse side effects.

Future Directions

There are several future directions for research on 1-[4-(4-ethyl-1-piperazinyl)-5-fluoro-2-methylphenyl]-1-propanone and other synthetic cannabinoids. One area of interest is the development of new synthetic cannabinoids that have a higher affinity for specific cannabinoid receptors. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the human body, including their impact on cognitive function and mental health. Additionally, research is needed to develop effective treatments for synthetic cannabinoid addiction and overdose.

Synthesis Methods

The synthesis of 1-[4-(4-ethyl-1-piperazinyl)-5-fluoro-2-methylphenyl]-1-propanone involves a multi-step process that starts with the preparation of 4-ethyl-1-piperazinecarboxylic acid. This intermediate is then reacted with 5-fluoro-2-methylbenzoyl chloride to form 4-(4-ethyl-1-piperazinyl)-5-fluoro-2-methylbenzoic acid. The final step involves the conversion of this intermediate to 1-[4-(4-ethyl-1-piperazinyl)-5-fluoro-2-methylphenyl]-1-propanone through a propanone derivative.

Scientific Research Applications

1-[4-(4-ethyl-1-piperazinyl)-5-fluoro-2-methylphenyl]-1-propanone has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. It has been found to have a high affinity for the CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabinoids. 1-[4-(4-ethyl-1-piperazinyl)-5-fluoro-2-methylphenyl]-1-propanone has been used to study the effects of synthetic cannabinoids on the central nervous system, including their impact on memory, learning, and motor function.